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Compound of Interest

Compound Name: 25-Desacetyl rifampicin-d4

Cat. No.: B15566472 Get Quote

This technical guide provides a comprehensive overview of the available safety data for 25-
Desacetyl rifampicin-d4. It is intended for researchers, scientists, and drug development

professionals who may be handling this compound. The information presented is synthesized

from publicly available Safety Data Sheets (SDS) for the non-deuterated analogue, 25-

Desacetyl rifampicin, as a specific SDS for the deuterated compound is not readily available.

Therefore, the data herein should be interpreted with caution and used as a guide for safe

handling practices in a laboratory setting.

Chemical and Physical Properties
25-Desacetyl rifampicin-d4 is a deuterated form of 25-Desacetyl rifampicin, a metabolite of

the antibiotic Rifampicin.[1] Stable heavy isotopes are often used as tracers in drug

development to study pharmacokinetic and metabolic profiles.[2]
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Property Value Source

Chemical Name

25-O-Deacetyl-3-[(E)-[(4-

methyl-1-

piperazinyl)imino]methyl]rifamy

cin-D4

[3]

Synonyms
Desacetylrifampicin-d4, 4-N-

Demethylrifampicin-d4
[3][4]

Molecular Formula C₄₁H₅₂D₄N₄O₁₁ [2][3][4]

Molecular Weight 784.93 g/mol [2][3]

CAS Number

Not Available (NA) for

deuterated form, 16783-99-6

for non-labelled

[3][5][6]

Purity (by HPLC) 93.74% [3]

Hazard Identification and Safety Precautions
The substance is not classified as hazardous according to the Globally Harmonized System

(GHS). However, as with any chemical compound, appropriate safety measures should be

taken. The following information is based on the SDS for the non-deuterated 25-Desacetyl

rifampicin.

Hazard Precautionary Statement

Health Hazard 0 (Minimal)

Flammability 0 (Minimal)

Reactivity 0 (Minimal)

Potential Health Effects:[7]

Eye: May cause eye irritation.

Skin: May cause skin irritation.
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Ingestion: May be harmful if swallowed.

Inhalation: May cause respiratory tract irritation.

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: Self-contained breathing apparatus.[7]

Eye Protection: Safety goggles.[7]

Hand Protection: Surgical gloves.[7]

Other Protective Equipment: Protective clothing.[7]

Handling, Storage, and First Aid
Handling:

Wear appropriate PPE as described above.[7]

Avoid dust formation.[7]

Ensure adequate ventilation.[7]

Do not eat, drink, or smoke when using this product.

Storage:

Store in a refrigerator at 2-8°C for long-term storage.[3]

First Aid Measures:[7]

Eye Contact: Wash with plenty of water.

Skin Contact: Wash with plenty of water.

Ingestion: Seek medical assistance for gastric lavage.

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.
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Experimental Protocols
Pharmacokinetic Analysis of Rifampicin and 25-
Desacetyl rifampicin
The following is a general protocol for determining the plasma levels of Rifampicin and its

metabolite, 25-Desacetyl rifampicin, using High-Performance Liquid Chromatography (HPLC).

Sample Preparation:[1]

Collect blood samples from subjects at predetermined time points after drug administration.

Centrifuge the blood samples to separate the plasma.

To 30 µL of plasma, add 100 µL of 0.1% formic acid in acetonitrile containing internal

standards (RIF-d8 and 25-dRIF-d8).

Use a precipitation and dephospholipidation plate for sample cleanup.

HPLC Analysis:[1]

Inject the prepared sample into the HPLC system.

Use a suitable column and mobile phase for separation.

Detect the compounds using mass spectrometry (MS).

Set the quantification transitions (m/z) as follows:

RIF: 823.6 > 791.5

RIF-d8: 831.6 > 799.6

25-dRIF: 749.5 > 95.1

25-dRIF-d8: 757.5 > 95

Data Analysis:
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Perform non-compartmental analysis to determine pharmacokinetic parameters such as

Cmax, Tmax, and AUC.[8]

Visualizations
The following diagrams illustrate key relationships and workflows relevant to 25-Desacetyl
rifampicin-d4.
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Caption: Metabolic conversion of Rifampicin to 25-Desacetyl rifampicin.
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Caption: A typical workflow for assessing the safety of a research chemical.

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Safety Data Sheet. The information has been compiled from various sources and

pertains primarily to the non-deuterated form of the compound. Users should always consult

the most current and specific safety information available from the supplier before handling this

or any other chemical. All compounds supplied for laboratory research are not for human

consumption or therapeutic use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15566472?utm_src=pdf-body-img
https://clearsynth.com/product/25-desacetyl-rifampicin-d4
https://www.benchchem.com/product/b15566472?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases
During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]

2. file.medchemexpress.com [file.medchemexpress.com]

3. clearsynth.com [clearsynth.com]

4. vivanls.com [vivanls.com]

5. 25-Desacetyl Rifampicin-d4 - CAS - 16783-99-6 (non-labelled) | Axios Research [axios-
research.com]

6. 25-Desacetyl Rifampicin - CAS - 16783-99-6 | Axios Research [axios-research.com]

7. kmpharma.in [kmpharma.in]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of 25-
Desacetyl rifampicin-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566472#25-desacetyl-rifampicin-d4-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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